Cas no 36175-43-6 (1-(4-Methoxybenzyl)-1,2,4-triazole)

• Product Name: 1-(4-Methoxybenzyl)-1,2,4-triazole
• CAS No: 36175-43-6
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• CID: 54547
• PubChem ID: 12888418
• Update Time: 2025-04-18

1-(4-Methoxybenzyl)-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methoxybenzyl)-1H-1,2,4-triazole
• 4-[(4-Methoxyphenyl)methyl]-4H-1,2,4-triazole
• 4-[(4-methoxyphenyl)methyl]-1,2,4-triazole
• A6275
• 4-(4-Methoxy-benzyl)-4H-[1,2,4]triazole
• 36175-43-6
• 4-(4-METHOXYBENZYL)-4H-1,2,4-TRIAZOLE
• DTXSID20512372
• 1-(4-Methoxybenzyl)-1,2,4-triazole

• Inchi： 1S/C10H11N3O/c1-14-10-4-2-9(3-5-10)6-13-7-11-12-8-13/h2-5,7-8H,6H2,1H3
• InChI Key： JVPMIDFJQLJRRS-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CN1C=NN=C1

Computed Properties

• Exact Mass: 189.09033
• Monoisotopic Mass: 189.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 39.9Ų

Experimental Properties

• Density: 1.16
• Boiling Point: 363.7 °C at 760 mmHg
• Flash Point: 173.8 °C
• Refractive Index: 1.59
• PSA: 39.94

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles